N1-(2-methoxy-5-methylphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C21H28N4O4/c1-15-6-7-19(28-3)16(13-15)23-21(27)20(26)22-14-18(17-5-4-8-24(17)2)25-9-11-29-12-10-25/h4-8,13,18H,9-12,14H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: ZBYRCQUPPBOCRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC(C2=CC=CN2C)N3CCOCC3
• Molecular Formula: C21H28N4O4
• Molecular Weight: 400.5 g/mol

Description

N1-(2-methoxy-5-methylphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O4 and its molecular weight is 400.479. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

One study focused on the synthesis and toxicity of pyridine derivatives, including compounds structurally similar to the one , against cowpea aphid, Aphis craccivora Koch (Homoptera: Aphididae). The research highlighted the potential of these compounds for insecticidal applications, with one compound exhibiting approximately fourfold the insecticidal activity of the commercially available insecticide acetamiprid. This indicates a promising avenue for developing new insecticides based on chemical structures similar to N1-(2-methoxy-5-methylphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide (Bakhite et al., 2014).

Antitumoral Agents

Another application is in the development of antitumoral agents. A study reported the ab initio crystal structure determination from synchrotron X-ray powder diffraction data of two chain functionalized pyrroles. These compounds are important active candidates as antitumoral agents, suggesting that modifications to the core structure of this compound could lead to potent antitumor medications (Silva et al., 2012).

Anti-inflammatory and Analgesic Agents

Research into novel compounds derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties included the synthesis of compounds with structural features similar to the chemical . The study found several derivatives showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, indicating the potential of this compound for the development of new therapeutic agents in these domains (Abu‐Hashem et al., 2020).

Neuroprotective Agents

The study of patents within the pharma market revealed the development of compounds for various activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic. Compounds like this compound could be explored further for their potential neuroprotective properties, among others, indicating a broad spectrum of pharmaceutical applications (Habernickel, 2002).